Cas no 658081-54-0 (Cycloheptanone, 3-(2-methylphenyl)-, (3S)-)

• Product name: Cycloheptanone, 3-(2-methylphenyl)-, (3S)-
• CAS No: 658081-54-0
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 1691752

Cycloheptanone, 3-(2-methylphenyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 3-(2-methylphenyl)-, (3S)-

• Inchi： 1S/C14H18O/c1-11-6-2-5-9-14(11)12-7-3-4-8-13(15)10-12/h2,5-6,9,12H,3-4,7-8,10H2,1H3/t12-/m0/s1
• InChI Key： SGAGHKNZPPPUKH-LBPRGKRZSA-N
• SMILES： C1(=O)CCCC[C@H](C2=CC=CC=C2C)C1

Computed Properties

• Exact Mass: 202.13584

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 331.6±31.0 °C(Predicted)
• PSA: 17.07